1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 1-(1,3-benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C13H15NO2S/c1-13(2,3)11(15)8-17-12-14-9-6-4-5-7-10(9)16-12/h4-7H,8H2,1-3H3
• InChI Key: FBAFBGIMFKZAFI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)CSC1=NC2=CC=CC=C2O1

Description

1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one, also known as BBIS, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BBIS has been found to possess a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one is believed to act as a thiol-reactive compound, reacting with thiols in biological samples to form a highly fluorescent product. This mechanism of action has been exploited in the development of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one as a fluorescent probe for the detection of thiols in biological samples.
Biochemical and Physiological Effects
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has been found to possess a wide range of biochemical and physiological effects. For example, 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment. 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has also been found to have antimicrobial activity against a variety of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one is its ability to selectively detect thiols in biological samples, making it a valuable tool for researchers studying thiol-containing biomolecules. However, one limitation of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one is its potential toxicity, which must be carefully evaluated in any experimental design.

Future Directions

There are a number of potential future directions for research on 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one. For example, further studies could investigate the use of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one as a photosensitizer in photodynamic therapy, or explore its potential as an antimicrobial agent. Additionally, research could focus on the development of new fluorescent probes based on the structure of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one, with improved properties for detecting thiols in biological samples.

Synthesis Methods

1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one can be synthesized through a multistep process involving the reaction of 2-amino-4-methylphenol and 2-chloroacetyl chloride to form 2-(2-chloroacetyl)amino-4-methylphenol. This compound is then reacted with sodium sulfide to form 2-(2-thioacetyl)amino-4-methylphenol, which is subsequently reacted with 3,3-dimethylbutan-2-one to form 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one.

Scientific Research Applications

1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of thiols in biological samples. 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has also been studied for its potential use as a photosensitizer in photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizing agent that selectively kills cancer cells.